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These application notes provide a comprehensive overview of the use of silicon chrome
(SiCr) alloys in high-temperature structural applications. Silicon chrome alloys, primarily iron-

based alloys containing significant amounts of chromium and silicon, are gaining prominence in

industries such as aerospace, power generation, and automotive due to their exceptional

mechanical properties and resistance to degradation at elevated temperatures.[1] This

document details their high-temperature characteristics, provides protocols for their evaluation,

and presents key data for comparative analysis.

High-Temperature Properties of Silicon Chrome
Alloys
The addition of silicon to chromium-containing steels significantly enhances their performance

at high temperatures. This improvement is primarily attributed to the formation of a stable,

protective silica (SiO2) or chromia (Cr2O3) layer on the alloy's surface, which provides

excellent resistance to oxidation.[2][3][4] Furthermore, silicon contributes to solid solution

strengthening, which improves the material's creep resistance.[5]
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Silicon chrome alloys maintain a substantial portion of their mechanical strength at high

temperatures. The specific strength is dependent on the exact composition of the alloy and its

heat treatment. Prolonged exposure to temperatures above 400-500°C can lead to some

degradation of mechanical properties due to oxidation and microstructural changes.[6]

Oxidation Resistance
The standout feature of silicon chrome alloys is their superior oxidation resistance. The

presence of silicon promotes the formation of a continuous and adherent oxide layer that

protects the underlying metal from further oxidation.[2][4][7] Studies have shown that an

adequate silicon content is crucial for forming a stable protective scale at temperatures as high

as 1250°C.[8] For instance, Fe-Cr-Si alloys with sufficient chromium (≥16 wt.%) can form a

passivating binary oxide layer of Cr2O3 and SiO2 at 1200°C in a steam environment.[2][6]

Creep Resistance
Creep, the tendency of a solid material to move slowly or deform permanently under the

influence of persistent mechanical stresses, is a critical consideration for high-temperature

structural components. Silicon chrome alloys exhibit commendable creep resistance, which

can be further enhanced by the addition of other alloying elements like molybdenum.[5] The

creep strength of these alloys makes them suitable for applications involving long-term

exposure to high stress at elevated temperatures.[5][9]

Quantitative Data Presentation
The following tables summarize key quantitative data for various silicon chrome and related

alloys at elevated temperatures, compiled from multiple research sources.

Table 1: High-Temperature Tensile Properties of Fe-Cr-Al-Si Alloys
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Alloy
Compositio
n (wt.%)

Test
Temperatur
e (°C)

Yield
Strength
(MPa)

Ultimate
Tensile
Strength
(MPa)

Elongation
(%)

Reference

Fe-5Cr-xSi 650
Varies with Si

content

Proportional

to Al+Si sum

>30

(annealed)
[10]

Fe-10Cr-xSi 650
Varies with Si

content

Proportional

to Al+Si sum

>30

(annealed)
[10]

Fe-14Cr-xSi 650
Varies with Si

content

Proportional

to Al+Si sum

>30

(annealed)
[10]

Table 2: Creep Properties of Cr-Si Based Alloys in Air

Alloy
Compositio
n (at.%)

Test
Temperatur
e (°C)

Applied
Stress
(MPa)

Time to
Failure (h)

Strain to
Failure (%)

Reference

Cr91Si9 980 50 >700 15-25 [5]

Cr91Si9 980 75 <10 15-25 [5]

Cr91Si9 980 100 <10 15-25 [5]

Cr-Si-Ge 980 ≥75 - up to 23 [5]

Cr-Si-Mo 980 - - up to 4 [5]

Table 3: Oxidation Behavior of Fe-Cr-Si Alloys
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Alloy
Compositio
n (wt.%)

Test
Temperatur
e (°C)

Environmen
t

Oxidation
Kinetics

Protective
Scale

Reference

Fe-12Cr-2Si 1200 Steam -
Ternary Fe

oxides
[2][6]

Fe-16Cr-2Si 1200 Steam Parabolic Cr2O3, SiO2 [2][6]

Fe-20Cr-2Si 1200 Steam Parabolic Cr2O3, SiO2 [2][6]

Fe-5.9Si-

3.9Cr-4.5Ni-

0.8C

950 Air -

High

spallation

resistance

[7]

Experimental Protocols
The following sections detail standardized protocols for evaluating the high-temperature

properties of silicon chrome alloys. These are based on established ASTM standards and

best practices in materials science.

High-Temperature Tensile Testing
This protocol is based on the guidelines of ASTM E21 - Standard Test Methods for Elevated

Temperature Tension Tests of Metallic Materials.[11][12][13][14][15]

Objective: To determine the tensile properties, including yield strength, ultimate tensile strength,

elongation, and reduction of area, of silicon chrome alloys at elevated temperatures.

Apparatus:

Universal Testing Machine (UTM) with a load capacity appropriate for the test specimens.

High-temperature furnace capable of maintaining the test temperature within ±3°C.

High-temperature extensometer for accurate strain measurement.

Thermocouples for precise temperature monitoring of the specimen.
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Specimen Preparation:

Machine tensile specimens from the silicon chrome alloy according to the dimensions

specified in ASTM E8/E8M.

Ensure a smooth surface finish to minimize stress concentrations.

Clean the specimens thoroughly to remove any contaminants.

Accurately measure and record the initial gauge length and cross-sectional area of each

specimen.

Procedure:

Mount the specimen securely in the grips of the UTM, ensuring proper alignment.

Position the furnace around the specimen and heat it to the desired test temperature. Allow

sufficient time for the temperature to stabilize throughout the specimen.

Attach the high-temperature extensometer to the specimen's gauge section.

Apply a tensile load at a constant strain rate. A common practice is to use a slower rate to

determine the yield strength and a faster rate thereafter until fracture.

Continuously record the load, extension, and temperature data throughout the test.

After the specimen fractures, cool it to room temperature.

Carefully measure the final gauge length and the smallest cross-sectional area of the

fractured specimen to calculate elongation and reduction of area.

Data Analysis:

Construct a stress-strain curve from the load-extension data.

Determine the 0.2% offset yield strength.

Identify the ultimate tensile strength (the maximum stress on the curve).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/product/b224754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the percentage elongation and percentage reduction of area.

Specimen Preparation

Testing Procedure

Data Analysis

Machine Specimen (ASTM E8/E8M)
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Measure Dimensions

Mount in UTM
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Apply Tensile Load

Record Data
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Measure Final Dimensions

Plot Stress-Strain Curve

Determine Mechanical Properties
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Workflow for High-Temperature Tensile Testing.

Creep and Stress-Rupture Testing
This protocol is based on the guidelines of ASTM E139 - Standard Test Methods for

Conducting Creep, Creep-Rupture, and Stress-Rupture Tests of Metallic Materials.[16][17][18]

[19][20]

Objective: To determine the deformation as a function of time (creep test) and the time to

fracture (stress-rupture test) of silicon chrome alloys under constant tensile loading at a

constant temperature.

Apparatus:

Creep testing machine capable of applying a constant load for extended periods.

High-temperature furnace with precise temperature control.

High-sensitivity extensometer for measuring creep strain.

Thermocouples for accurate temperature monitoring.

Specimen Preparation:

Prepare test specimens as per ASTM E139 specifications.

Ensure specimens are free from surface defects and contaminants.

Measure and record the initial dimensions.

Procedure:

Mount the specimen in the creep testing machine.

Heat the specimen to the desired test temperature and allow it to stabilize.

Apply the predetermined constant load smoothly, avoiding shock.
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For creep tests, continuously monitor and record the strain as a function of time using the

extensometer.

For stress-rupture tests, record the time until the specimen fractures.

Maintain a constant temperature and load throughout the duration of the test.

After the test is complete (either by fracture or reaching a predetermined time), cool the

specimen.

For ruptured specimens, measure the final elongation and reduction of area.

Data Analysis:

For creep tests, plot a creep curve (strain versus time) to identify the primary, secondary

(steady-state), and tertiary creep stages.

Determine the minimum creep rate from the secondary stage of the creep curve.

For stress-rupture tests, plot stress versus time to rupture (rupture curve).
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Specimen Preparation

Testing Procedure

Data Analysis

Prepare Specimen (ASTM E139)

Clean & Measure

Mount Specimen

Heat & Stabilize Temperature

Apply Constant Load

Monitor Strain/Time

Continue until Fracture or Time Limit

Plot Creep/Rupture Curve

Determine Creep Rate/Time to Rupture

Click to download full resolution via product page

Workflow for Creep and Stress-Rupture Testing.
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High-Temperature Oxidation Testing
Objective: To evaluate the oxidation resistance of silicon chrome alloys at elevated

temperatures by measuring the change in mass over time.

Apparatus:

High-temperature furnace with a controlled atmosphere (typically air).

High-precision analytical balance (sensitivity of at least 0.1 mg).

Ceramic crucibles or holders for the specimens.

Desiccator for cooling specimens.

Specimen Preparation:

Cut specimens to a suitable size and shape (e.g., 10mm x 10mm x 2mm).

Grind the surfaces with SiC paper (e.g., up to 600 grit) to ensure a uniform surface finish.[7]

Clean the specimens in an ultrasonic bath with acetone or ethanol and then dry them.

Measure the surface area of each specimen accurately.

Weigh each specimen precisely using the analytical balance.

Procedure (Cyclic Oxidation):

Place the specimens in ceramic crucibles.

Heat the furnace to the desired test temperature (e.g., 950°C).[7]

Place the crucibles with the specimens into the hot furnace and hold for a specific duration

(e.g., 30 or 60 minutes).[7]

Remove the specimens from the furnace and allow them to cool to room temperature in a

desiccator.
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Weigh the cooled specimens.

Repeat steps 3-5 for a predetermined number of cycles or total exposure time (e.g., 100

hours).[7]

Data Analysis:

Calculate the mass change per unit surface area (mg/cm²) after each cycle.

Plot the mass change per unit area as a function of time or the number of cycles.

Analyze the oxidation kinetics (e.g., parabolic, linear) by fitting the data to appropriate

models.

Characterize the oxide scale morphology and composition using techniques like Scanning

Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDS).[21]
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Workflow for High-Temperature Oxidation Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iron-Based High-Temperature Alloys: Alloying Strategies and New Opportunities - PMC
[pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Initial Oxidation of Fe–Cr Alloys at Different Temperatures and Atmospheric Conditions: A
ReaxFF Molecular Dynamics Approach [jstage.jst.go.jp]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. inl.elsevierpure.com [inl.elsevierpure.com]

7. researchgate.net [researchgate.net]

8. mdpi.com [mdpi.com]

9. matec-conferences.org [matec-conferences.org]

10. researchgate.net [researchgate.net]

11. infinitalab.com [infinitalab.com]

12. ASTM E21: Comprehensive Guide to High Temperature Tensile Testing of Metals -
Cermac srl [cermacsrl.com]

13. ASTM E21 - Tensile Test on Metals at Elevated Temperature - STEP Lab [step-lab.com]

14. measurlabs.com [measurlabs.com]

15. trl.com [trl.com]

16. faculty.washington.edu [faculty.washington.edu]

17. infinitalab.com [infinitalab.com]

18. matestlabs.com [matestlabs.com]

19. trl.com [trl.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.benchchem.com/product/b224754?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12251445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12251445/
https://www.researchgate.net/publication/347487847_Oxidation_behavior_of_Fe-Cr-2Si_alloys_in_high_temperature_steam
https://www.jstage.jst.go.jp/article/isijinternational/64/14/64_ISIJINT-2024-235/_html/-char/en
https://www.jstage.jst.go.jp/article/isijinternational/64/14/64_ISIJINT-2024-235/_html/-char/en
https://www.researchgate.net/publication/328186286_Initial_oxidation_behavior_of_Fe-Cr-Si_alloys_in_1200_C_steam
https://www.mdpi.com/2075-4701/11/7/1072
https://inl.elsevierpure.com/en/publications/oxidation-behavior-of-fe-cr-2si-alloys-in-high-temperature-steam/
https://www.researchgate.net/publication/360828003_Influence_of_test_parameters_on_the_cyclic_oxidation_behavior_of_AISI_310_and_a_new_Fe-59Si-39Cr-45Ni-08C_wt_alloy
https://www.mdpi.com/2674-063X/4/1/2
https://www.matec-conferences.org/articles/matecconf/pdf/2020/17/matecconf_ti2019_04021.pdf
https://www.researchgate.net/profile/Tarasova-Maria/publication/326259981_Short-term_Mechanical_Properties_of_Fe-Cr-Al-Si_Alloys/links/5bd96848299bf1124faf9eee/Short-term-Mechanical-Properties-of-Fe-Cr-Al-Si-Alloys.pdf
https://infinitalab.com/blogs/astm-e21-elevated-temperature-mechanical-testing-guide/
https://www.cermacsrl.com/en/astm-e21-comprehensive-guide-to-high-temperature-tensile-testing-of-metals/
https://www.cermacsrl.com/en/astm-e21-comprehensive-guide-to-high-temperature-tensile-testing-of-metals/
https://step-lab.com/astm/astm-e21/
https://measurlabs.com/products/tensile-testing-of-metals-at-elevated-temperatures/
https://www.trl.com/astm_e21_tensile_testing_of_metals_at_elevated_temperatures/
https://faculty.washington.edu/nsniadec/ME354/W10/ASTM3-01-E139.pdf
https://infinitalab.com/astm/astm-e139-11-creep-creep-rupture-and-stress-rupture-test-of-metallic-materials/
https://matestlabs.com/test-standards/astm-e139/
https://www.trl.com/astm_e139_conducting_creep_creep-rupture_and_stress_rupture_tests_on_metallic_material/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. Standard - Standard Test Methods for Conducting Creep, Creep-Rupture, and Stress-
Rupture Tests of Metallic Materials ASTM E139-24 - Swedish Institute for Standards, SIS
[sis.se]

21. research.tudelft.nl [research.tudelft.nl]

To cite this document: BenchChem. [Application Notes and Protocols for Silicon Chrome in
High-Temperature Structural Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b224754#use-of-silicon-chrome-in-high-temperature-
structural-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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